Cas no 844693-03-4 (1H-Pyrazol-5-ol,1-butyl-3-methyl-)
844693-03-4 structure
Product Name:1H-Pyrazol-5-ol,1-butyl-3-methyl-
CAS No:844693-03-4
MF:C8H14N2O
MW:154.209561824799
CID:716285
PubChem ID:12385123
Update Time:2025-04-19
1H-Pyrazol-5-ol,1-butyl-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-5-ol,1-butyl-3-methyl-
- SCHEMBL11782320
- 1-Butyl-3-methyl-1H-pyrazol-5-ol
- 844693-03-4
- AKOS014313618
- SCHEMBL23399886
-
- Inchi: 1S/C8H14N2O/c1-3-4-5-10-8(11)6-7(2)9-10/h6,9H,3-5H2,1-2H3
- InChI Key: KEOZRIRNDUJXLQ-UHFFFAOYSA-N
- SMILES: O=C1C=C(C)NN1CCCC
Computed Properties
- Exact Mass: 154.110613074g/mol
- Monoisotopic Mass: 154.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 32.3Ų
1H-Pyrazol-5-ol,1-butyl-3-methyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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